Cas no 61308-67-6 (3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro-)
61308-67-6 structure
Product Name:3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro-
CAS No:61308-67-6
MF:C21H15Br2NO
MW:457.157903909683
CID:484872
PubChem ID:4220518
Update Time:2025-04-19
3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro-
- 4,4-bis(4-bromophenyl)-1,2-dihydroisoquinolin-3-one
- AKOS005607582
- DTXSID70400977
- 61308-67-6
-
- Inchi: 1S/C21H15Br2NO/c22-17-9-5-15(6-10-17)21(16-7-11-18(23)12-8-16)19-4-2-1-3-14(19)13-24-20(21)25/h1-12H,13H2,(H,24,25)
- InChI Key: KLFKLAMABLTOMJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1(C(NCC2C=CC=CC1=2)=O)C1C=CC(=CC=1)Br
Computed Properties
- Exact Mass: 454.95205
- Monoisotopic Mass: 454.952
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1A^2
- XLogP3: 5.3
Experimental Properties
- PSA: 29.1
3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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